Cas no 817166-89-5 (Benzenepentanoic acid, 4-(methylthio)-)

• Product Name: Benzenepentanoic acid, 4-(methylthio)-
• CAS No: 817166-89-5
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 703356
• PubChem ID: 71420867
• Update Time: 2025-04-19

Benzenepentanoic acid, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 4-(methylthio)-
• 5-(4-methylsulfanylphenyl)pentanoic acid
• DTXSID80840047
• 817166-89-5
• 5-[4-(METHYLSULFANYL)PHENYL]PENTANOIC ACID

• Inchi： 1S/C12H16O2S/c1-15-11-8-6-10(7-9-11)4-2-3-5-12(13)14/h6-9H,2-5H2,1H3,(H,13,14)
• InChI Key： KQORHZLBZAIDMH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCCCC(=O)O

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6Ų